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The table below summarizes the core areas where 2-Heptanol is applied in research, along with its specific

functions and related experimental findings.

Research Area Specific Function/Role Key Findings/Context

Agricultural Bio-
Control

Antifungal agent against
postharvest pathogens like

Botrytis cinerea (gray mold) [1]
[2].

Inhibits mycelial growth and spore viability;
disrupts fungal membrane integrity and

intracellular nutrient balance [1] [2].

Cellular &
Physiological
Studies

Reversible inhibitor of gap
junction communication [3] [4].

Blocks intercellular channels (connexons),
used to study roles of cell-cell communication

in tissues like heart and brain [3] [4].

Organic &
Pharmaceutical
Synthesis

Chiral intermediate or

substrate in enzymatic
resolution [4].

Serves as a model substrate for lipases to

produce enantiopure (S)-2-heptanol, a
potential intermediate for drugs like anti-

Alzheimer agents [4].

Industrial
Chemistry &
Analysis

Solvent for liquid-liquid

extraction [5]; component in
fragrance and flavor analysis

[6] [7].

Effectively extracts bio-derived 2,3-butanediol

from water [5]; contributes green, fruity, and
herbal notes in consumer product profiling [7].
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Detailed Experimental Protocols

Antifungal Activity Assessment

The following workflow illustrates the common methodology used to evaluate the antifungal efficacy of 2-

Heptanol, both in laboratory media and in live plant tissues:

Start Experiment

In Vitro Assay
(Dichotomous Petri Dish)

In Vivo Assay
(Sealed Glass Chamber)

Place mycelial plug on one side
Add filter paper with 2-HE on other
Seal and incubate at 25°C for 5 days

Measure colony diameter

Inoculate tomato wound with fungus
Place 2-HE in dish at chamber base

Seal and incubate
Monitor lesion diameter daily

Analysis

Click to download full resolution via product page

For the in vitro assay, a dichotomous Petri dish containing potato dextrose agar is used. A plug of the

pathogen (e.g., B. cinerea) is placed on one side, while a filter paper with varying amounts of 2-Heptanol

(e.g., 5-20 µL, corresponding to 0.05-0.21 µL cm⁻³) is placed on the other. The plate is sealed and incubated

at 25°C for 5 days, after which the colony diameter is measured to calculate the inhibition rate [1] [2].

In the in vivo assay, tomatoes are wounded and inoculated with the pathogen. A Petri dish containing a

specific concentration of 2-Heptanol (e.g., 0.02-0.16 µL cm⁻³) is placed at the base of a sealed glass
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chamber containing the inoculated fruits. The development of lesions on the tomatoes is monitored and

measured daily to assess disease progression [1] [2].

Investigation of Antifungal Mechanism

To elucidate the mechanism of action, researchers typically employ the following methods on fungal samples

treated with 2-Heptanol [1] [2]:

Fluorescence Microscopy: Spores are stained with FDA (fluorescein diacetate) for viability and PI
(propidium iodide) for membrane integrity. Viable spores with intact membranes fluoresce green,

while dead spores with compromised membranes fluoresce red.
Leakage Assays: The leakage of intracellular materials, such as nucleic acids (measured by

absorbance at 260 nm) and proteins (measured with a Bradford assay kit), into the supernatant is
quantified.

Transcriptomic Analysis: RNA sequencing (RNA-Seq) is performed to analyze global gene
expression changes. This can reveal that 2-Heptanol dysregulates genes involved in membrane

transport and amino acid metabolism, leading to nutrient depletion and cell death [1] [2].

Properties and Industrial Context

Key Physicochemical Properties

Understanding the physical properties of 2-Heptanol is crucial for experimental design.

Property Value / Description

CAS Number 543-49-7 [1] [8] [7]

Molecular Formula C₇H₁₆O [7]

Appearance Clear, colorless liquid [8] [7]

Boiling Point 160 - 162 °C [8] [7]

Solubility in Water ~3.3 - 3.6 g/L at 25°C [7]
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Property Value / Description

log P (o/w) 2.31 (estimated) [7]

Flash Point ~64 °C (~148 °F) [7]

Market and Supply Landscape

The 2-Heptanol market is driven by demand from the flavors and fragrances, pharmaceutical, and chemical

synthesis industries [9] [8]. The global market was valued at around USD 0.15 billion in 2022 and is

projected to grow [9]. Key suppliers include Capot Chemical, Service Chemical Inc., HBCChem Inc.,

Sigma-Aldrich, and Tokyo Chemical Industry (TCI), among others [9] [7].

2-Heptanol is a multifaceted research tool with significant potential, particularly in developing sustainable

agricultural solutions and advancing synthetic chemistry. Its applications span from direct biocontrol to

fundamental physiological research.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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